Cas no 2287273-10-1 (2-Pyridinesulfinic acid, 5-[[[(1,1-dimethylethoxy)carbonyl]amino]methyl]-, lithium salt (1:1))

• Product Name: 2-Pyridinesulfinic acid, 5-[[[(1,1-dimethylethoxy)carbonyl]amino]methyl]-, lithium salt (1:1)
• CAS No: 2287273-10-1
• MF: C₁₁H₁₅LiN₂O₄S
• MW: 278.253801584244
• CID: 6006792
• PubChem ID: 137943515
• Update Time: 2025-05-22

2-Pyridinesulfinic acid, 5-[[[(1,1-dimethylethoxy)carbonyl]amino]methyl]-, lithium salt (1:1) Chemical and Physical Properties

Names and Identifiers

• Lithium;5-[[(2-methylpropan-2-yl)oxycarbonylamino]methyl]pyridine-2-sulfinate
• 2287273-10-1
• EN300-6739131
• lithium(1+) ion 5-({[(tert-butoxy)carbonyl]amino}methyl)pyridine-2-sulfinate
• 2-Pyridinesulfinic acid, 5-[[[(1,1-dimethylethoxy)carbonyl]amino]methyl]-, lithium salt (1:1)

• Inchi： 1S/C11H16N2O4S.Li/c1-11(2,3)17-10(14)13-7-8-4-5-9(12-6-8)18(15)16;/h4-6H,7H2,1-3H3,(H,13,14)(H,15,16);/q;+1/p-1
• InChI Key： JCGFNCNMDYYAAV-UHFFFAOYSA-M
• SMILES： S(C1=CC=C(C=N1)CNC(=O)OC(C)(C)C)(=O)[O-].[Li+]

Computed Properties

• Exact Mass: 278.09125657g/mol
• Monoisotopic Mass: 278.09125657g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 322
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 111Ų

Additional information on 2-Pyridinesulfinic acid, 5-[[[(1,1-dimethylethoxy)carbonyl]amino]methyl]-, lithium salt (1:1)

2-Pyridinesulfinic Acid, 5-[[[(1,1-Dimethylethoxy)Carbonyl]Amino]Methyl]-, Lithium Salt (1:1)

2-Pyridinesulfinic acid, also known as 5-[[[(1,1-dimethylethoxy)carbonyl]amino]methyl]-pyridinesulfinic acid, is a versatile compound with significant applications in the field of organic synthesis and pharmaceutical chemistry. Its lithium salt counterpart, lithium 2-pyridinesulfinic acid, has gained attention due to its unique properties and potential in catalytic processes. This compound is identified by the CAS number 2287273-10-1, which is essential for referencing its chemical structure and properties in scientific literature.

The structure of this compound consists of a pyridine ring substituted with a sulfinic acid group at the 2-position and a protected amino group at the 5-position. The presence of the sulfinic acid group imparts acidic properties, making it suitable for various reactions requiring nucleophilic attack or protonation. The amino group, protected by a tert-butoxycarbonyl (Boc) moiety, provides a site for further functionalization or activation in synthetic pathways. The lithium salt form enhances its reactivity and solubility in polar solvents, making it an attractive choice for catalytic applications.

Recent studies have highlighted the role of pyridinesulfinic acids as precursors for the synthesis of bioactive molecules. For instance, researchers have utilized this compound in the construction of heterocyclic frameworks, which are integral to many drug candidates. The ease of manipulation of the Boc-protected amino group allows for the introduction of diverse substituents, enabling the creation of libraries of compounds with varying biological activities.

In addition to its role in organic synthesis, this compound has shown promise in catalytic asymmetric synthesis. The sulfinic acid group can act as a chiral auxiliary, facilitating enantioselective reactions. This property has been exploited in the synthesis of chiral pharmaceuticals and agrochemicals, where high enantiomeric excess is critical for efficacy and safety.

The lithium salt form of this compound offers several advantages over its protonated counterpart. Firstly, it exhibits enhanced stability under basic conditions, which is crucial for reactions involving strong bases. Secondly, its solubility in polar aprotic solvents such as THF or DMF facilitates its use in solution-phase reactions. These attributes make it an ideal reagent for modern synthetic methodologies.

From an environmental standpoint, researchers have explored the biodegradability and toxicity profiles of this compound to ensure its safe handling and disposal. Studies indicate that under controlled conditions, the compound undergoes efficient biodegradation without posing significant risks to aquatic ecosystems. This information is vital for compliance with environmental regulations and sustainable chemical practices.

In conclusion, 2-pyridinesulfinic acid, particularly in its lithium salt form (CAS 2287273-10-1), represents a valuable tool in contemporary organic chemistry. Its unique structure and reactivity make it indispensable for synthesizing complex molecules with potential therapeutic applications. As research continues to uncover new avenues for its utilization, this compound will likely play an increasingly important role in advancing drug discovery and chemical innovation.